Cas no 209963-06-4 (Ethyl 3-(1-amino-2-hydroxyethyl)benzoate)

• Product Name: Ethyl 3-(1-amino-2-hydroxyethyl)benzoate
• CAS No: 209963-06-4
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6385522
• PubChem ID: 11095859
• Update Time: 2025-10-05

Ethyl 3-(1-amino-2-hydroxyethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-705648
• DTXSID101277368
• 209963-06-4
• ethyl 3-(1-amino-2-hydroxyethyl)benzoate
• Ethyl 3-(1-amino-2-hydroxyethyl)benzoate

• Inchi： 1S/C11H15NO3/c1-2-15-11(14)9-5-3-4-8(6-9)10(12)7-13/h3-6,10,13H,2,7,12H2,1H3
• InChI Key： UHAPQLVGVBKWCW-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=C(C(=O)OCC)C=1)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.6Ų

Additional information on Ethyl 3-(1-amino-2-hydroxyethyl)benzoate

Ethyl 3-(1-amino-2-hydroxyethyl)benzoate: A Comprehensive Overview

Ethyl 3-(1-amino-2-hydroxyethyl)benzoate, identified by the CAS number 209963-06-4, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a benzoate group substituted with an ethyl ester and a side chain containing both amino and hydroxyl functionalities. These features make it versatile for use in fields ranging from pharmaceuticals to materials science.

The benzoate moiety in Ethyl 3-(1-amino-2-hydroxyethyl)benzoate plays a crucial role in its chemical behavior. Benzoates are known for their ability to form stable esters, which are widely used as intermediates in organic synthesis. The ethyl group attached to the benzoate further enhances its solubility in organic solvents, making it easier to handle in laboratory settings. Recent studies have highlighted the potential of this compound as a precursor for more complex molecules, particularly in drug discovery.

The presence of the amino group (-NH2) and hydroxyl group (-OH) in the side chain introduces additional functionality to Ethyl 3-(1-amino-2-hydroxyethyl)benzoate. These groups can participate in various chemical reactions, such as nucleophilic substitutions or hydrogen bonding, which are essential for creating bioactive compounds. For instance, researchers have explored the use of this compound in synthesizing peptide analogs, where the amino group can act as a reactive site for amide bond formation.

One of the most promising applications of Ethyl 3-(1-amino-2-hydroxyethyl)benzoate lies in its potential as a building block for pharmaceutical agents. The hydroxyl group provides an opportunity for further functionalization, enabling the creation of derivatives with enhanced bioavailability or targeting capabilities. Recent advancements in medicinal chemistry have demonstrated how such compounds can be tailored to interact with specific biological targets, offering new avenues for treating diseases such as cancer or neurodegenerative disorders.

In addition to its pharmaceutical applications, Ethyl 3-(1-amino-2-hydroxyethyl)benzoate has shown promise in materials science. Its ability to form stable esters and participate in hydrogen bonding makes it a candidate for use in polymer synthesis or as a component in advanced materials like hydrogels or drug delivery systems. These applications highlight the compound's versatility and its potential impact on multiple industries.

From an environmental perspective, understanding the degradation pathways and ecological impact of Ethyl 3-(1-amino-2-hydroxyethyl)benzoate is crucial. Researchers have investigated its biodegradability under various conditions, with findings suggesting that it can undergo microbial degradation under aerobic conditions. This information is vital for ensuring sustainable practices in its production and disposal.

In conclusion, Ethyl 3-(1-amino-2-hydroxyethyl)benzoate (CAS No. 209963-06-4) is a multifaceted compound with wide-ranging applications across different scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.